(Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide

• IUPAC Name: (Z)-N-[(2-methyl-1H-indol-5-yl)methyl]but-2-enamide
• InChI: InChI=1S/C14H16N2O/c1-3-4-14(17)15-9-11-5-6-13-12(8-11)7-10(2)16-13/h3-8,16H,9H2,1-2H3,(H,15,17)/b4-3-
• InChI Key: ZPAQSDYSLCTIKQ-ARJAWSKDSA-N
• Canonical SMILES: CC=CC(=O)NCC1=CC2=C(C=C1)NC(=C2)C
• Isomeric SMILES: C/C=C\C(=O)NCC1=CC2=C(C=C1)NC(=C2)C
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• CAS No.: 852136-91-5

Description

(Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.295. The purity is usually 95%.
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Scientific Research Applications

Antitumoral Properties

• Tanjungides A and B, similar compounds to the one , exhibit significant cytotoxicity against human tumor cell lines (Murcia et al., 2014).

Chemical Structure and Synthesis

• The N-acyl imine/enamide tautomerism of related compounds and their conformational equilibria have been studied extensively (Cativiela et al., 1996).
• A method for the isomerization of N-allyl amides to form geometrically defined di-, tri-, and tetrasubstituted enamides with exceptional geometric selectivity has been developed (Trost et al., 2017).

Pharmacological Applications

• The compound's structure is similar to various bioactive pharmacophores found in natural products, making it a common reagent for asymmetric incorporation of nitrogen functionality (Trost et al., 2017).
• Indolebutylamines, which are structurally related, have been identified as highly selective and potent 5-HT(1A) agonists, suggesting potential applications in mood disorder studies (Heinrich et al., 2004).

Stereoselective Synthesis

• Efficient procedures for the preparation of Z-enamides involving the reaction of primary amides with conjugated olefins have been developed, which could be relevant for the synthesis of (Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide (Lee et al., 2006).

Potential Anti-Cancer and Anti-Hypertensive Effects

• A similar compound, Sunitinib, with a carboxamide derivative, has shown antitumor activity and is being investigated for its chemical characteristics and potential as an anti-cancer agent (Al-Otaibi et al., 2022).